Cas no 2234285-81-3 (IDH1 Inhibitor 1)

• Product Name: IDH1 Inhibitor 1
• CAS No: 2234285-81-3
• MF: C₂₀H₁₈F₄N₆O₂
• MW: 450.389537334442
• CID: 4766778
• PubChem ID: 137333448
• Update Time: 2025-08-04

IDH1 Inhibitor 1 Chemical and Physical Properties

Names and Identifiers

• IDH1 Inhibitor 1
• BDBM50458777
• 2234285-81-3
• DA-64372
• CHEMBL4216983
• HY-112601
• G16581
• (4R)-4-(fluoromethyl)-3-[2-[[(1S)-1-[1-[4-(trifluoromethyl)phenyl]imidazol-4-yl]ethyl]amino]pyrimidin-4-yl]-1,3-oxazolidin-2-one
• MS-28167
• AKOS040733422
• CS-0047685

• Inchi： 1S/C20H18F4N6O2/c1-12(16-9-29(11-26-16)14-4-2-13(3-5-14)20(22,23)24)27-18-25-7-6-17(28-18)30-15(8-21)10-32-19(30)31/h2-7,9,11-12,15H,8,10H2,1H3,(H,25,27,28)/t12-,15-/m0/s1
• InChI Key： ULTZLMKTFYRMFK-WFASDCNBSA-N
• SMILES： FC[C@H]1COC(N1C1C=CN=C(N=1)N[C@@H](C)C1=CN(C=N1)C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 450.14273649g/mol
• Monoisotopic Mass: 450.14273649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.2

IDH1 Inhibitor 1 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on IDH1 Inhibitor 1

Comprehensive Guide to IDH1 Inhibitor 1 (CAS No. 2234285-81-3): Properties, Applications, and Market Insights

The IDH1 Inhibitor 1 (CAS No. 2234285-81-3) is a cutting-edge small molecule compound that has garnered significant attention in the field of oncology and metabolic research. As a selective inhibitor of isocitrate dehydrogenase 1 (IDH1), this compound plays a crucial role in targeting cancer-associated mutations, particularly in gliomas and acute myeloid leukemia (AML). Researchers and pharmaceutical developers are increasingly interested in IDH1 inhibitors due to their potential to disrupt abnormal metabolic pathways in cancer cells.

From a chemical perspective, IDH1 Inhibitor 1 exhibits high specificity for mutant IDH1 R132, the most common mutation found in various cancers. This precision targeting makes it a valuable tool compound for both research and potential therapeutic development. The compound's molecular structure has been optimized for improved pharmacokinetic properties, including better blood-brain barrier penetration – a critical factor for treating central nervous system malignancies.

The mechanism of action of IDH1 Inhibitor 1 involves competitive inhibition at the enzyme's active site, preventing the conversion of α-ketoglutarate to the oncometabolite 2-hydroxyglutarate (2-HG). This inhibition is particularly significant because elevated levels of 2-HG have been shown to promote tumorigenesis through epigenetic modifications. Current research trends focus on combining IDH1 inhibitors with other targeted therapies or immunotherapies to enhance treatment efficacy.

In the pharmaceutical market, the demand for IDH1 inhibitor compounds has been steadily increasing, driven by the growing understanding of cancer metabolism and the success of first-generation IDH inhibitors in clinical trials. The global market for targeted cancer therapies, including IDH1 inhibitors, is projected to grow significantly in the coming years, with particular interest in personalized medicine approaches.

Researchers frequently search for information about IDH1 Inhibitor 1 solubility, IDH1 Inhibitor 1 stability, and IDH1 Inhibitor 1 formulation, reflecting the practical challenges in working with this compound. Proper storage conditions typically recommend protection from light and moisture at controlled temperatures to maintain compound integrity. The compound's physicochemical properties, including its molecular weight, logP, and hydrogen bond donor/acceptor count, make it suitable for various research applications.

Recent scientific publications have explored novel applications of IDH1 Inhibitor 1 beyond oncology, including potential roles in neurodegenerative diseases and metabolic disorders. This expanding scope of research highlights the compound's versatility and the growing interest in metabolic modulation as a therapeutic strategy. The scientific community continues to investigate the long-term effects and potential resistance mechanisms associated with IDH1 inhibition.

For researchers considering IDH1 Inhibitor 1 purchase, it's important to source the compound from reputable suppliers who provide comprehensive analytical data, including HPLC purity profiles and mass spectrometry verification. The compound is typically available in milligram to gram quantities for research purposes, with custom synthesis options for larger-scale requirements. Pricing varies depending on purity grade and quantity, reflecting the specialized nature of this research chemical.

Quality control measures for IDH1 Inhibitor 1 are critical, with most suppliers providing certificates of analysis that include information on purity (typically >98%), residual solvents, and heavy metal content. Advanced analytical techniques such as NMR, LC-MS, and elemental analysis are commonly employed to verify compound identity and purity. These quality assurances are particularly important for researchers conducting preclinical studies or developing assay systems.

The development of IDH1 inhibitors represents an exciting frontier in targeted cancer therapy, with IDH1 Inhibitor 1 serving as both a valuable research tool and a potential lead compound for drug development. As understanding of cancer metabolism deepens and new mutations are identified, the role of selective IDH1 inhibitors in both basic research and clinical applications is likely to expand further.

Future directions for IDH1 Inhibitor 1 research include optimization of drug-like properties, exploration of combination therapies, and investigation of biomarkers for patient stratification. The compound's unique mechanism of action continues to make it a subject of intense scientific interest, with new publications and clinical findings emerging regularly. Researchers are encouraged to stay updated with the latest developments in this rapidly evolving field.